Cas no 1557037-07-6 (4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole)

• Product name: 4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole
• CAS No: 1557037-07-6
• MF: C₆HBrF₂N₂S
• MW: 251.051345586777
• CID: 5011537
• PubChem ID: 102126472

4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5,6-difluorobenzo[c][1,2,5]thiadiazole
• 4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole

• Inchi： 1S/C6HBrF2N2S/c7-4-5(9)2(8)1-3-6(4)11-12-10-3/h1H
• InChI Key： DCOCBAPOTJSREK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC2C1=NSN=2)F)F

Computed Properties

• Exact Mass: 249.90119g/mol
• Monoisotopic Mass: 249.90119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles